molecular formula C13H22O B8614190 Cyclohexanone, 3,5-dimethyl-4-(3-methyl-2-butenyl)- CAS No. 71820-44-5

Cyclohexanone, 3,5-dimethyl-4-(3-methyl-2-butenyl)-

Cat. No.: B8614190
CAS No.: 71820-44-5
M. Wt: 194.31 g/mol
InChI Key: WRDVCBWZNKZSNG-QWRGUYRKSA-N
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Description

Cyclohexanone, 3,5-dimethyl-4-(3-methyl-2-butenyl)- is a useful research compound. Its molecular formula is C13H22O and its molecular weight is 194.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclohexanone, 3,5-dimethyl-4-(3-methyl-2-butenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclohexanone, 3,5-dimethyl-4-(3-methyl-2-butenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

71820-44-5

Molecular Formula

C13H22O

Molecular Weight

194.31 g/mol

IUPAC Name

(3S,5S)-3,5-dimethyl-4-(3-methylbut-2-enyl)cyclohexan-1-one

InChI

InChI=1S/C13H22O/c1-9(2)5-6-13-10(3)7-12(14)8-11(13)4/h5,10-11,13H,6-8H2,1-4H3/t10-,11-/m0/s1

InChI Key

WRDVCBWZNKZSNG-QWRGUYRKSA-N

Isomeric SMILES

C[C@H]1CC(=O)C[C@@H](C1CC=C(C)C)C

Canonical SMILES

CC1CC(=O)CC(C1CC=C(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,5-dimethyl-4-(3-methyl-2-butenyl)-2-cyclohexen-1-one (8.2 g, 0.043 mol) in 0.3 M ethanolic KOH (16 mL) was hydrogenated at room temperature and 1 atmosphere over 5% palladium on carbon (0.8 g). After uptake of 1 equivalent of hydrogen, the solution was filtered through Celite and concentrated. The residue was partitioned between hexane and water; then the hexane layer was dried (Na2SO4) and the solvent removed on a rotary evaporator. Kugelrohr distillation gave 7.3 g of 3,5-dimethyl-4-(3-methyl-2-butenyl) cyclohexanone, bp 115° C./0.5 mm.
Quantity
8.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
16 mL
Type
solvent
Reaction Step Three
Quantity
0.8 g
Type
catalyst
Reaction Step Four
Name
3,5-dimethyl-4-(3-methyl-2-butenyl) cyclohexanone

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